Cas no 1638289-86-7 (benzyl N-(3-bromopyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-bromopyridin-4-yl)carbamate
• CAS No: 1638289-86-7
• MF: C₁₃H₁₁BrN₂O₂
• MW: 307.142642259598
• CID: 6104259
• PubChem ID: 165914365
• Update Time: 2025-06-15

benzyl N-(3-bromopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4817845
• 1638289-86-7
• benzyl N-(3-bromopyridin-4-yl)carbamate

• Inchi： 1S/C13H11BrN2O2/c14-11-8-15-7-6-12(11)16-13(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16,17)
• InChI Key： HWRJHDNMGCBTJB-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.00039g/mol
• Monoisotopic Mass: 306.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3-bromopyridin-4-yl)carbamate

Recent Advances in the Application of Benzyl N-(3-bromopyridin-4-yl)carbamate (CAS: 1638289-86-7) in Chemical Biology and Pharmaceutical Research

Benzyl N-(3-bromopyridin-4-yl)carbamate (CAS: 1638289-86-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the use of benzyl N-(3-bromopyridin-4-yl)carbamate is its application in the synthesis of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop potent and selective inhibitors targeting specific kinases. For instance, a recent study demonstrated its incorporation into a series of compounds that exhibited promising activity against EGFR (epidermal growth factor receptor) mutants, which are frequently implicated in non-small cell lung cancer (NSCLC).

In addition to its role in kinase inhibitor development, benzyl N-(3-bromopyridin-4-yl)carbamate has also been explored for its potential in PROTAC (Proteolysis Targeting Chimera) technology. PROTACs are a novel class of therapeutics that selectively degrade target proteins by leveraging the ubiquitin-proteasome system. The bromopyridine moiety of this compound has been utilized to design PROTACs that effectively degrade disease-relevant proteins, offering a new avenue for drug development. Recent preclinical studies have shown that PROTACs incorporating this scaffold exhibit enhanced selectivity and potency compared to traditional small-molecule inhibitors.

The synthetic versatility of benzyl N-(3-bromopyridin-4-yl)carbamate further underscores its importance in medicinal chemistry. Recent publications have detailed optimized synthetic routes that improve yield and purity, making it more accessible for large-scale applications. For example, a study published in the Journal of Medicinal Chemistry described a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing the compound's utility in industrial settings.

Despite these advancements, challenges remain in the widespread adoption of benzyl N-(3-bromopyridin-4-yl)carbamate. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on modifying the compound's structure to improve its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, benzyl N-(3-bromopyridin-4-yl)carbamate (CAS: 1638289-86-7) represents a valuable tool in the arsenal of chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, PROTAC technology, and synthetic chemistry highlight its multifaceted utility. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.